Cas no 541-98-0 (6-methyl-2H-pyran-2,4(3H)-dione)

• Product Name: 6-methyl-2H-pyran-2,4(3H)-dione
• CAS No: 541-98-0
• MF: C₆H₆O₃
• MW: 126.110042095184
• CID: 940057
• PubChem ID: 283901
• Update Time: 2025-04-19

6-methyl-2H-pyran-2,4(3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2H-pyran-2,4(3H)-dione
• 6-methylpyran-2,4-dione
• 6-Methyl-3,4-dihydro-2H-pyran-2,4-dione
• 6-methyl-3H-pyran-2,4-dione
• 6-Methyl-pyran-2,4-dion
• 6-methyl-pyran-2,4-dione
• AC1L5ZNO
• AC1Q6BY0
• AR-1H2163
• CTK4J9959
• NSC139162
• SureCN5207279
• DTXSID90300829
• 541-98-0
• SCHEMBL5207279
• 6-Methyl-2H-pyran-2,4(3H)-dione #
• CS-0367334
• DS-009139
• NSC-139162
• AKOS004907281
• 6-Methyl-2,3-dihydropyran-2,4-dione
• MFCD01444634

• Inchi： 1S/C6H6O3/c1-4-2-5(7)3-6(8)9-4/h2H,3H2,1H3
• InChI Key： GYHBVAHWGBJKHA-UHFFFAOYSA-N
• SMILES： O1C(CC(C=C1C)=O)=O

Computed Properties

• Exact Mass: 126.03168
• Monoisotopic Mass: 126.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.239
• Boiling Point: 257.4°C at 760 mmHg
• Flash Point: 112.7°C
• Refractive Index: 1.486
• PSA: 43.37
• LogP: 0.40620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones